Cas no 149467-80-1 (3-Pyridinecarboxylic acid, 6-(4-chlorophenyl)-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-(4-chlorophenyl)-, methyl ester
• CAS No: 149467-80-1
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 1324557
• PubChem ID: 22294073
• Update Time: 2025-04-20

3-Pyridinecarboxylic acid, 6-(4-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(4-chlorophenyl)-, methyl ester
• methyl 6-(4-chlorophenyl)nicotinate
• SCHEMBL4412321
• 149467-80-1
• methyl 6-(4-chlorophenyl)pyridine-3-carboxylate
• RJKCWSQEGOGWEH-UHFFFAOYSA-N
• DA-32267

• Inchi： 1S/C13H10ClNO2/c1-17-13(16)10-4-7-12(15-8-10)9-2-5-11(14)6-3-9/h2-8H,1H3
• InChI Key： RJKCWSQEGOGWEH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 247.0401
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19